Cas no 861204-92-4 (3-tert-butyl-5-(chloromethyl)-1-methyl-1H-pyrazole)

• Product Name: 3-tert-butyl-5-(chloromethyl)-1-methyl-1H-pyrazole
• CAS No: 861204-92-4
• MF: C₉H₁₅ClN₂
• MW: 186.681801080704
• CID: 6235981
• PubChem ID: 57736376
• Update Time: 2025-05-22

3-tert-butyl-5-(chloromethyl)-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-tert-butyl-5-(chloromethyl)-1-methyl-1H-pyrazole
• SCHEMBL13004476
• EN300-1963531
• 861204-92-4

• Inchi： 1S/C9H15ClN2/c1-9(2,3)8-5-7(6-10)12(4)11-8/h5H,6H2,1-4H3
• InChI Key： PAACUIZKHFYHHR-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C(C)(C)C)=NN1C

Computed Properties

• Exact Mass: 186.0923762g/mol
• Monoisotopic Mass: 186.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-tert-butyl-5-(chloromethyl)-1-methyl-1H-pyrazole

3-Tert-butyl-5-(chloromethyl)-1-methyl-1H-pyrazole: A Comprehensive Overview

The compound 3-tert-butyl-5-(chloromethyl)-1-methyl-1H-pyrazole (CAS No. 861204-92-4) is a fascinating organic molecule with a unique structure and diverse applications. This compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles containing two nitrogen atoms. The presence of substituents such as the tert-butyl group and the chloromethyl group imparts distinctive chemical properties, making it a valuable compound in various fields.

Pyrazoles are known for their versatility in organic synthesis and their ability to participate in a wide range of chemical reactions. The tert-butyl group attached at the 3-position of the pyrazole ring provides steric bulk, which can influence the reactivity and selectivity of the molecule. Meanwhile, the chloromethyl group at the 5-position introduces a reactive chlorinated alkyl chain, enabling this compound to act as an electrophilic reagent in nucleophilic substitution reactions. This combination of functional groups makes 3-tert-butyl-5-(chloromethyl)-1-methyl-1H-pyrazole a versatile building block in organic chemistry.

Recent studies have highlighted the potential of this compound in medicinal chemistry. Its structure allows for the creation of bioactive molecules with specific pharmacological properties. For instance, researchers have explored its use as a precursor for designing inhibitors of key enzymes involved in diseases such as cancer and neurodegenerative disorders. The tert-butyl group contributes to lipophilicity, enhancing membrane permeability, while the chloromethyl group facilitates further functionalization through nucleophilic substitutions.

In addition to its role in drug discovery, 3-tert-butyl-5-(chloromethyl)-1-methyl-1H-pyrazole has found applications in materials science. Its ability to undergo various coupling reactions makes it a valuable component in the synthesis of advanced materials, such as polymers and coordination complexes. For example, recent research has demonstrated its utility in constructing metal-organic frameworks (MOFs) with tailored porosity and functionality. The chloromethyl group serves as a reactive site for metal coordination, while the tert-butyl group enhances thermal stability and mechanical robustness.

The synthesis of 3-tert-butyl-5-(chloromethyl)-1-methyl-1H-pyrazole involves a multi-step process that typically begins with the preparation of pyrazole derivatives. One common approach involves the reaction of 1H-pyrazole with alkylating agents under specific conditions to introduce substituents at the desired positions. The introduction of the tert-butyl group often requires careful control over reaction conditions to ensure regioselectivity, while the addition of the chloromethyl group can be achieved through nucleophilic substitution or other alkylation techniques.

From an environmental perspective, understanding the fate and behavior of 3-tert-butyl-5-(chloromethyl)-1-methyl-1H-pyrazole is crucial for assessing its potential impact on ecosystems. Recent studies have investigated its biodegradation pathways under various environmental conditions. Results indicate that this compound undergoes microbial degradation through oxidative mechanisms, with intermediates being less toxic than the parent compound. These findings are essential for developing strategies to mitigate any adverse effects associated with its use.

In conclusion, 3-tert-butyl-5-(chloromethyl)-1-methyl-1H-pyrazole (CAS No. 861204-92-4) is a multifaceted compound with significant potential across multiple disciplines. Its unique structure enables diverse applications in medicinal chemistry, materials science, and organic synthesis. As research continues to uncover new insights into its properties and reactivity, this compound is poised to play an increasingly important role in advancing scientific innovation.